Cas no 25268-05-7 (3-(2-Methylphenoxy)propanenitrile)

• Product Name: 3-(2-Methylphenoxy)propanenitrile
• CAS No: 25268-05-7
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD03150781
• CID: 1057451
• PubChem ID: 2342173
• Update Time: 2025-11-02

3-(2-Methylphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylphenoxy)propanenitrile
• 3-o-Tolyloxy-propionitril
• AKOS000206652
• DB-240540
• HS-4403
• SY024182
• Z54337106
• SCHEMBL3731507
• AC5736
• CS-0309156
• DTXSID10368188
• MFCD03150781
• QNJKMBLSQHRIRU-UHFFFAOYSA-N
• EN300-16182
• A919384
• 25268-05-7
• 3-(2-methyl-phenoxy)-propionitrile

• MDL： MFCD03150781
• Inchi： 1S/C10H11NO/c1-9-5-2-3-6-10(9)12-8-4-7-11/h2-3,5-6H,4,8H2,1H3
• InChI Key： QNJKMBLSQHRIRU-UHFFFAOYSA-N
• SMILES： O(CCC#N)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 2.28748

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Methylphenoxy)propanenitrile

3-(2-Methylphenoxy)propanenitrile (CAS No. 25268-05-7): Properties, Applications, and Market Insights

3-(2-Methylphenoxy)propanenitrile (CAS No. 25268-05-7) is an organic compound belonging to the class of nitrile derivatives. This chemical is widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. With the increasing demand for high-performance intermediates in synthetic chemistry, 3-(2-Methylphenoxy)propanenitrile has gained significant attention from researchers and industrial players alike.

The molecular formula of 3-(2-Methylphenoxy)propanenitrile is C10H11NO, and it features a phenoxy group attached to a propanenitrile moiety. This structural configuration imparts unique reactivity, making it a valuable building block in organic synthesis. Recent studies highlight its role in the development of bioactive molecules, particularly in the pharmaceutical sector where nitrile-containing compounds are explored for their potential therapeutic effects.

One of the key reasons behind the growing interest in 3-(2-Methylphenoxy)propanenitrile is its utility in green chemistry applications. As industries shift toward sustainable practices, this compound’s compatibility with catalytic processes and low environmental impact makes it a preferred choice. Researchers are also investigating its use in crop protection agents, aligning with the global trend toward eco-friendly agrochemicals.

From a commercial perspective, the market for 3-(2-Methylphenoxy)propanenitrile is expanding, driven by demand from fine chemical manufacturers and contract research organizations (CROs). Its synthesis typically involves nucleophilic substitution reactions, and optimized production methods have been developed to ensure high purity and yield. Quality control measures, including HPLC analysis and spectroscopic characterization, are critical to meeting industry standards.

In the context of drug discovery, 3-(2-Methylphenoxy)propanenitrile serves as a precursor for heterocyclic compounds, which are pivotal in designing new kinase inhibitors and antimicrobial agents. Its relevance in medicinal chemistry is further underscored by its potential to enhance drug bioavailability and metabolic stability. These attributes make it a subject of ongoing research in academic and industrial laboratories.

Another emerging application of 3-(2-Methylphenoxy)propanenitrile lies in the field of material science. Its incorporation into polymeric matrices has shown promise in improving material properties such as thermal stability and mechanical strength. This aligns with the increasing demand for advanced materials in electronics, automotive, and aerospace industries.

For researchers and procurement specialists, understanding the storage conditions and handling guidelines of 3-(2-Methylphenoxy)propanenitrile is essential. The compound should be stored in a cool, dry place away from strong oxidizers to maintain its stability. Proper personal protective equipment (PPE), including gloves and goggles, is recommended during handling to ensure safety.

The future outlook for 3-(2-Methylphenoxy)propanenitrile remains positive, with innovations in catalytic synthesis and process optimization expected to drive its adoption. As regulatory frameworks evolve, compliance with REACH and other chemical safety regulations will be crucial for market players. Companies investing in R&D and custom synthesis services are likely to capitalize on the expanding applications of this compound.

In summary, 3-(2-Methylphenoxy)propanenitrile (CAS No. 25268-05-7) is a multifaceted chemical intermediate with broad utility across industries. Its role in pharmaceuticals, agrochemicals, and material science underscores its importance in modern chemistry. With ongoing advancements in synthetic methodologies and growing emphasis on sustainability, this compound is poised to remain a key player in the specialty chemicals market.